Cas no 138474-03-0 (Glycine,N-[1-[N-[[1-[2-amino-3-(4-hydroxyphenyl)-1-oxopropyl]-2-pyrrolidinyl]methyl]-L-phenylalanyl]-L-prolyl]-,[S-(R*,R*)]- (9CI))

• Product name: Glycine,N-[1-[N-[[1-[2-amino-3-(4-hydroxyphenyl)-1-oxopropyl]-2-pyrrolidinyl]methyl]-L-phenylalanyl]-L-prolyl]-,[S-(R*,R*)]- (9CI)
• CAS No: 138474-03-0
• MF: C₃₀H₃₉N₅O₆
• MW: 565.66056
• CID: 151737
• PubChem ID: 132158

Glycine,N-[1-[N-[[1-[2-amino-3-(4-hydroxyphenyl)-1-oxopropyl]-2-pyrrolidinyl]methyl]-L-phenylalanyl]-L-prolyl]-,[S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[1-[N-[[1-[2-amino-3-(4-hydroxyphenyl)-1-oxopropyl]-2-pyrrolidinyl]methyl]-L-phenylalanyl]-L-prolyl]-,[S-(R*,R*)]- (9CI)
• Glycine,N-[1-[N-[[1-[2-amino-3-(4-hydroxyphenyl)-1-oxopropyl]-2-pyrrolidinyl]methyl]-L-phenyla...
• Glycine,N-[1-[N-[[1-[2-amino-3-(4-hydroxyphenyl)-1-oxopropyl]-2-pyrrolidinyl]methyl]-L-phenylalanyl]-L-prolyl]-,[S-(R*,R*)]-
• Glycine, N-(1-(N-((1-(2-amino-3-(4-hydroxyphenyl)-1-oxopropyl)-2-pyrrolidinyl)methyl)-L-phenylalanyl)-L-prolyl)-, (S-(R*,R*))-
• N-{[(2S)-1-(L-tyrosyl)pyrrolidin-2-yl]methyl}-L-phenylalanyl-L-prolylglycine
• Tyrosyl-prolyl-psi(methylamino)-phenylalanyl-prolyl-glycine
• Tyr-pro-psi(CH2-NH)-phe-pro-gly
• DTXSID50930126
• 138474-03-0
• N-[Hydroxy(1-{N-[(1-tyrosylpyrrolidin-2-yl)methyl]phenylalanyl}pyrrolidin-2-yl)methylidene]glycine
• CM 2-3
• 2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid

• Inchi： InChI=1S/C30H39N5O6/c31-24(16-21-10-12-23(36)13-11-21)29(40)34-14-4-8-22(34)18-32-25(17-20-6-2-1-3-7-20)30(41)35-15-5-9-26(35)28(39)33-19-27(37)38/h1-3,6-7,10-13,22,24-26,32,36H,4-5,8-9,14-19,31H2,(H,33,39)(H,37,38)
• InChI Key： NQIQNYXFRNTZPC-UHFFFAOYSA-N
• SMILES： OC(CNC(C1CCCN1C(C(NCC1CCCN1C(C(CC1C=CC(O)=CC=1)N)=O)CC1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 565.29027
• Monoisotopic Mass: 565.29003398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų
• XLogP3: -0.7

Experimental Properties

• PSA: 165.3